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Compound of Interest

Compound Name: XL413 hydrochloride

Cat. No.: B3026303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
XL413 hydrochloride is a potent and selective inhibitor of the serine-threonine kinase Cell

Division Cycle 7 (CDC7).[1][2][3] CDC7 plays a crucial role in the initiation of DNA replication

by phosphorylating components of the minichromosome maintenance (MCM) complex, such as

MCM2.[4][5] Inhibition of CDC7 can lead to cell cycle arrest and apoptosis in cancer cells,

making XL413 a valuable tool for cancer research and drug development.[2][6][7][8] Accurate

preparation of XL413 hydrochloride stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of XL413 hydrochloride stock solutions.

Compound Data
Sourcing XL413 hydrochloride from a reputable supplier is essential. Key quantitative data for

the compound should be confirmed from the Certificate of Analysis (CofA) provided by the

supplier.
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Parameter Value Notes

Synonym(s) BMS-863233, XL-413 [1]

Molecular Formula C₁₄H₁₂ClN₃O₂ · xHCl [1][3][4]

Molecular Weight (Free Base) 289.72 g/mol [1]

Molecular Weight

(Hydrochloride Salt)
326.18 g/mol [3][4]

Purity ≥98% (HPLC) [1][4]

Appearance White to beige powder [1]

Solubility

Water: 5 mg/mL[1], 20 mM[3]

PBS (pH 7.2): 10 mg/mL[4]

DMSO: 0.2 mg/mL[4] (Use

fresh, anhydrous DMSO as

moisture can reduce

solubility[9])

It is crucial to use the

appropriate solvent for your

specific experimental needs.

Storage Conditions

Powder: -20°C, desiccated[1]

Stock Solution: -20°C or -80°C,

protected from light[10][11]

Proper storage is vital to

prevent degradation of the

compound.

IC₅₀ 3.4 nM for CDC7 [2][3][4]

Experimental Protocols
Safety Precautions
Before handling XL413 hydrochloride, it is imperative to review the Safety Data Sheet (SDS)

provided by the supplier.[12] Always wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and gloves. Handle the compound in a well-ventilated area

or a chemical fume hood.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of XL413 hydrochloride in

sterile water.

Materials and Equipment:

XL413 hydrochloride powder

Sterile, nuclease-free water

Sterile conical tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Sterile pipettes and tips

0.22 µm syringe filter (optional, for sterilization)

Procedure:

Calculation: To prepare a 10 mM stock solution, use the following formula. The molecular

weight of XL413 hydrochloride is 326.18 g/mol .

Mass (mg) = Desired Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume (L) *

1000

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L * 326.18 g/mol * 0.001 L * 1000 =

3.26 mg

Weighing: Carefully weigh out the calculated mass of XL413 hydrochloride powder using

an analytical balance. Transfer the powder to a sterile conical tube or vial.

Dissolution: Add the calculated volume of sterile water to the tube containing the powder.

Mixing: Securely cap the tube and vortex the solution for 1-2 minutes until the compound is

completely dissolved.[10] Visually inspect the solution to ensure no solid particles remain.
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Sterilization (Optional): If the stock solution will be used in sterile applications such as cell

culture, it can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile

tube.[13]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[10][11] Clearly label each aliquot with the compound name, concentration, solvent,

and date of preparation. Store the aliquots at -20°C or -80°C, protected from light.[10][11]

Protocol 2: Preparation of a 1 mM DMSO Stock Solution
For experiments requiring a DMSO-based stock solution, this protocol outlines the necessary

steps.

Materials and Equipment:

XL413 hydrochloride powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile conical tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Sterile pipettes and tips

Procedure:

Calculation: To prepare a 1 mM stock solution in DMSO.

For 1 mL of a 1 mM solution: Mass (mg) = 0.001 mol/L * 326.18 g/mol * 0.001 L * 1000 =

0.326 mg

Weighing: Accurately weigh the calculated amount of XL413 hydrochloride powder and

transfer it to a sterile tube.
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Dissolution: Add the calculated volume of anhydrous DMSO to the powder. It is crucial to use

fresh DMSO, as absorbed moisture can negatively impact solubility.[9]

Mixing: Tightly cap the tube and vortex thoroughly until all the powder is dissolved. Gentle

warming in a 37°C water bath may aid dissolution, but the compound's stability at elevated

temperatures should be considered.[10]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile tubes.

Label them clearly and store at -20°C or -80°C, protected from light.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing an XL413
hydrochloride stock solution and the signaling pathway it inhibits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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